Cas no 869885-60-9 (Benzofuran-5-sulfonyl chloride)

• Product Name: Benzofuran-5-sulfonyl chloride
• CAS No: 869885-60-9
• MF: C₈H₅ClO₃S
• MW: 216.641500234604
• MDL: MFCD11053679
• CID: 719084
• PubChem ID: 53403186
• Update Time: 2025-11-01

Benzofuran-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Benzofuransulfonylchloride
• 1-benzofuran-5-sulfonyl chloride
• BENZOFURAN-5-SULFONYL CHLORIDE
• Benzofuran-5-ylmethanesulfonyl chloride
• AK310812
• 5-Benzofuransulfonyl chloride
• DXQKXPTYOGEXEN-UHFFFAOYSA-N
• benzo[b]furan-5-sulfonyl chloride
• FCH926275
• AX8115760
• C8H5ClO3S
• MFCD11053679
• 869885-60-9
• SCHEMBL692366
• CS-0119627
• DTXSID70695124
• AKOS006337108
• SY258079
• EN300-233953
• BENZOFURAN-5-SULFONYLCHLORIDE
• AS-37976
• Benzofuran-5-sulfonyl chloride

• MDL： MFCD11053679
• Inchi： 1S/C8H5ClO3S/c9-13(10,11)7-1-2-8-6(5-7)3-4-12-8/h1-5H
• InChI Key： DXQKXPTYOGEXEN-UHFFFAOYSA-N
• SMILES： O=S(C1C=C2C(OC=C2)=CC=1)(Cl)=O

Computed Properties

• Exact Mass: 229.98000
• Monoisotopic Mass: 215.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.7
• XLogP3: 2.3

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 55.66000
• LogP: 3.58220

Benzofuran-5-sulfonyl chloride Security Information

• Signal Word：Danger
• Hazard Statement： H302;H314
• Warning Statement： P280;P305+P351+P338;P310
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on Benzofuran-5-sulfonyl chloride

Comprehensive Overview of Benzofuran-5-sulfonyl chloride (CAS No. 869885-60-9): Properties, Applications, and Industry Trends

Benzofuran-5-sulfonyl chloride (CAS No. 869885-60-9) is a specialized sulfonylation reagent widely utilized in pharmaceutical and agrochemical research. This compound belongs to the benzofuran derivatives family, characterized by its reactive sulfonyl chloride group, which enables efficient functionalization of target molecules. With the growing demand for high-performance intermediates in drug discovery, this chemical has gained significant attention due to its versatility in synthesizing biologically active compounds.

Recent studies highlight the importance of benzofuran-based scaffolds in developing kinase inhibitors and GPCR modulators, aligning with current trends in precision medicine. Researchers frequently search for "Benzofuran-5-sulfonyl chloride solubility" or "869885-60-9 synthetic applications," reflecting the compound's relevance in medicinal chemistry optimization. Its unique structure allows for selective sulfonylation reactions, making it valuable for creating tailored molecular architectures in lead compound development.

The compound's physicochemical properties have been extensively studied, with particular focus on its stability under various conditions—a common concern among industrial users. Analytical techniques like HPLC purity analysis and spectroscopic characterization (NMR, IR) are typically employed to ensure quality control. Environmental considerations have also prompted investigations into "green chemistry approaches" for sulfonyl chloride reactions, addressing sustainability concerns in modern laboratories.

In material science applications, Benzofuran-5-sulfonyl chloride serves as a precursor for functional polymers with optoelectronic properties. The rise of organic electronic devices has increased interest in its potential for creating charge-transport materials. Patent analyses reveal growing innovation in this area, particularly for OLED components and photovoltaic materials, where the benzofuran core enhances electron delocalization.

Quality standards for CAS No. 869885-60-9 typically require ≥98% purity, with strict control of byproduct formation during synthesis. Storage recommendations emphasize protection from moisture to prevent hydrolysis of the sulfonyl chloride group—a frequent challenge noted in technical forums. Advanced packaging solutions using nitrogen atmosphere have improved shelf-life stability for this sensitive reagent.

Emerging research explores the compound's role in covalent inhibitor design, capitalizing on the electrophilic nature of the sulfonyl chloride moiety. This aligns with pharmaceutical industry needs for targeted protein degradation strategies. Computational chemistry studies investigating "docking simulations with 869885-60-9" demonstrate its potential in structure-based drug design workflows.

Market analyses indicate steady growth in demand for Benzofuran-5-sulfonyl chloride, particularly from contract research organizations and specialty chemical manufacturers. Regulatory compliance remains crucial, with proper documentation of handling procedures and waste disposal protocols being essential for laboratory safety. The compound's structure-activity relationship (SAR) contributions continue to make it valuable for hit-to-lead optimization projects across therapeutic areas.

Technical literature frequently discusses alternative synthetic routes to CAS No. 869885-60-9, comparing yield optimization methods and catalytic approaches. Recent advancements in flow chemistry have shown promise for safer handling of sulfonyl chlorides, addressing common laboratory challenges. These developments respond to frequent queries about "scaling up 869885-60-9 production" from process chemistry professionals.

The compound's spectral data (including characteristic 1H-NMR peaks and mass spectrometry fragmentation patterns) serve as important references for analytical laboratories. Cross-referencing these with theoretical calculations has become standard practice in compound verification protocols. Such detailed characterization supports its application in quality-by-design (QbD) pharmaceutical development frameworks.

Future prospects for Benzofuran-5-sulfonyl chloride include potential applications in proteolysis-targeting chimeras (PROTACs) and other bifunctional molecules. Its compatibility with click chemistry platforms further expands its utility in bioconjugation strategies. As research continues to explore the benzofuran pharmacophore, this compound remains a valuable tool for molecular diversification in chemical biology and drug discovery.